Cas no 1261979-74-1 (2-Chloro-5-(naphthalen-2-YL)benzoic acid)

• Product Name: 2-Chloro-5-(naphthalen-2-YL)benzoic acid
• CAS No: 1261979-74-1
• MF: C₁₇H₁₁ClO₂
• MW: 282.72104382515
• MDL: MFCD18320916
• CID: 2621857
• PubChem ID: 53211293
• Update Time: 2025-06-15

2-Chloro-5-(naphthalen-2-YL)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-(NAPHTHALEN-2-YL)BENZOIC ACID
• MFCD18320916
• 1261979-74-1
• AKOS012731526
• DTXSID50681308
• 2-Chloro-5-(naphthalen-2-yl)benzoic acid, 95%
• 2-Chloro-5-(naphthalen-2-YL)benzoic acid

• MDL： MFCD18320916
• Inchi： 1S/C17H11ClO2/c18-16-8-7-14(10-15(16)17(19)20)13-6-5-11-3-1-2-4-12(11)9-13/h1-10H,(H,19,20)
• InChI Key： YSGAHWLBCCEHBA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 282.0447573Da
• Monoisotopic Mass: 282.0447573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Phenylnaphthalenes

Additional information on 2-Chloro-5-(naphthalen-2-YL)benzoic acid

Comprehensive Analysis of 2-Chloro-5-(naphthalen-2-YL)benzoic acid (CAS No. 1261979-74-1): Properties, Applications, and Industry Trends

2-Chloro-5-(naphthalen-2-YL)benzoic acid (CAS 1261979-74-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This chloronaphthyl benzoic acid derivative exhibits unique structural features, combining a chloro-substituted benzoic acid moiety with a naphthalene ring, making it valuable for various synthetic applications. Researchers frequently search for "CAS 1261979-74-1 solubility" or "2-Chloro-5-(naphthalen-2-YL)benzoic acid synthesis," reflecting its growing importance in chemical development.

The compound's molecular structure (C17H11ClO2) provides excellent opportunities for drug intermediate applications. Recent studies highlight its potential in designing small molecule inhibitors, particularly in targeting specific enzymatic pathways. With increasing interest in "naphthalene-based bioactive compounds," this derivative offers a promising scaffold for medicinal chemistry. Its aromatic stacking capability and hydrogen bonding potential make it particularly interesting for researchers exploring "molecular recognition" in drug design.

From a materials science perspective, 2-Chloro-5-(naphthalen-2-YL)benzoic acid shows promise in organic electronic materials development. The extended π-conjugated system from the naphthalene ring contributes to interesting photophysical properties. Industry professionals often search for "naphthalene-containing semiconductors" and "chloro-aromatic building blocks," areas where this compound demonstrates potential utility. Recent patents have highlighted similar structures in OLED materials and organic photovoltaic applications.

The synthesis of CAS 1261979-74-1 typically involves cross-coupling reactions between appropriate naphthalene and benzoic acid precursors. Optimization of reaction conditions for "high-yield synthesis of chloronaphthyl benzoic acids" remains an active area of research, with particular focus on palladium-catalyzed methodologies. Analytical characterization using HPLC purity analysis and NMR spectroscopy confirms the compound's structural integrity, important for quality control in commercial production.

In the pharmaceutical sector, structural analogs of 2-Chloro-5-(naphthalen-2-YL)benzoic acid have shown activity against various biological targets. While not directly classified as an API intermediate, its structural features make it valuable for creating targeted therapeutics. Recent publications exploring "naphthalene-based kinase inhibitors" and "chloro-aromatic pharmacophores" suggest growing interest in this chemical space, particularly for cancer research applications.

Environmental and green chemistry considerations for 1261979-74-1 have become increasingly important. Researchers are investigating "biodegradable aromatic compounds" and "eco-friendly synthesis" methods for such structures. The compound's persistence in environment and potential metabolic pathways are subjects of ongoing study, particularly in relation to industrial wastewater treatment processes.

Commercial availability of 2-Chloro-5-(naphthalen-2-YL)benzoic acid has expanded in recent years, with suppliers offering various purity grades (typically 95-98%). Market trends show increasing demand for "custom synthetic building blocks" and "specialty benzoic acid derivatives," positioning this compound as a valuable research chemical. Proper storage conditions (typically 2-8°C under inert atmosphere) and handling protocols are essential to maintain compound stability.

Future research directions for CAS 1261979-74-1 may explore its potential in supramolecular chemistry applications or as a ligand in coordination complexes. The compound's crystallographic properties and potential for forming co-crystals with active pharmaceutical ingredients represent another promising avenue. With the pharmaceutical industry's focus on "crystal engineering" and "polymorph control," this derivative may find new applications in formulation science.

Analytical method development for 2-Chloro-5-(naphthalen-2-YL)benzoic acid continues to evolve, with advanced techniques like LC-MS quantification and chiral separation methods being applied. Quality control laboratories frequently search for "HPLC methods for naphthalene derivatives" and "spectral data interpretation" resources, highlighting the need for standardized analytical protocols for such specialized compounds.

In conclusion, 2-Chloro-5-(naphthalen-2-YL)benzoic acid (CAS 1261979-74-1) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and growing commercial availability make it an important building block for both pharmaceutical and materials science research. As interest in "functionalized aromatic compounds" and "specialty organic intermediates" continues to grow, this compound will likely see expanded utilization in innovative research and development projects.